Cas no 2137691-55-3 (Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl-)

• Product Name: Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl-
• CAS No: 2137691-55-3
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5277803
• Update Time: 2025-08-05

Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl-

• Inchi： 1S/C11H12FN3/c1-3-15-7-10(6-13-15)9-4-8(2)14-11(12)5-9/h4-7H,3H2,1-2H3
• InChI Key： LVBIOKHBAUOYQB-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=CC(C2=CN(CC)N=C2)=C1

Additional information on Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl-

Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl- (CAS No. 2137691-55-3): A Comprehensive Overview

Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl- is a sophisticated organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137691-55-3, has garnered attention due to its unique structural properties and potential biological activities. The molecule features a pyridine core substituted with a fluoro group, a methyl group, and a 1-ethyl-1H-pyrazol-4-yl moiety, which together contribute to its distinct chemical behavior and reactivity.

The structural composition of Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl- makes it a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of the fluoro group at the 2-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the ethyl-substituted pyrazole ring introduces additional functional sites that can be modified to achieve specific biological effects.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyridine derivative 2137691-55-3 is no exception and has been studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. Preliminary studies suggest that this compound exhibits promising anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes.

The synthesis of Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group, in particular, necessitates careful handling due to its sensitivity to nucleophilic substitution reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired substitution pattern efficiently.

The biological activity of this compound has been a focal point of research in recent years. Studies have shown that derivatives of pyridine with similar structural motifs exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in various autoimmune disorders. The presence of the fluoro group enhances the binding affinity of the compound to its target enzymes, making it a potent inhibitor.

The pharmacokinetic properties of 2137691-55-3 are also under investigation. Preliminary pharmacokinetic studies indicate that the compound has a favorable profile with respect to absorption, distribution, metabolism, and excretion (ADME). These findings are crucial for understanding how the compound behaves within the body and for optimizing its therapeutic potential.

In addition to its therapeutic applications, Pyridine, 4-(1-ethyl-1H-pyrazol-4-yl)-2-fluoro-6-methyl- has potential uses in agrochemical research. The unique structure of this compound makes it a valuable building block for synthesizing novel pesticides and herbicides. By modifying its functional groups, researchers can develop compounds that target specific pests while minimizing environmental impact.

The development of new synthetic methodologies for CAS No. 2137691-55-3 is an ongoing area of research. Innovations in synthetic chemistry aim to improve efficiency and sustainability while reducing costs associated with production. Green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts during synthesis.

The future prospects for this compound are promising. As research continues, new applications and derivatives are likely to be discovered, further expanding its utility in pharmaceuticals and other industries. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory findings into commercial products.

In conclusion, Pyridine, 4-(1-ethyl-1H-pyrazol-4-yll)-2-fluoro--methyl-- (CAS No. 2137691--55--3) is a multifaceted compound with significant potential in various fields. Its unique structure and biological activity make it a valuable candidate for drug development and other applications. Continued research and innovation will undoubtedly unlock new possibilities for this intriguing molecule.